(2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid
Overview
Description
(2Z)-3-Fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid, also known as FMPA, is a synthetic organic compound that has been studied for its potential applications in various scientific fields. FMPA is a carboxylic acid, containing a pyrazole ring and a fluorine atom. This compound has been studied for its ability to act as a catalyst in chemical reactions, and to modulate the activity of certain enzymes. Additionally, FMPA has been found to possess antibacterial and antifungal properties, as well as to be an effective inhibitor of certain enzymes involved in the metabolism of drugs.
Scientific Research Applications
(2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid has been studied for its potential applications in various scientific fields. It has been found to act as a catalyst in a variety of chemical reactions, such as the synthesis of carboxylic acids and esters. Additionally, (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid has been found to possess antibacterial and antifungal properties, and to be an effective inhibitor of certain enzymes involved in the metabolism of drugs. Furthermore, (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid has been studied for its ability to modulate the activity of enzymes involved in the metabolism of drugs, and to act as a substrate for certain enzymes.
Mechanism of Action
The mechanism of action of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes involved in the metabolism of drugs, as well as a substrate for certain enzymes. Additionally, (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid has been found to act as a catalyst in certain chemical reactions, and to possess antibacterial and antifungal properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid are not yet fully understood. However, the compound has been found to possess antibacterial and antifungal properties, as well as to be an effective inhibitor of certain enzymes involved in the metabolism of drugs. Additionally, (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid has been found to modulate the activity of enzymes involved in the metabolism of drugs, and to act as a substrate for certain enzymes.
Advantages and Limitations for Lab Experiments
The use of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid in laboratory experiments has several advantages. The compound is relatively inexpensive to synthesize, and it is stable in a variety of solvents. Additionally, (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid has been found to possess antibacterial and antifungal properties, as well as to be an effective inhibitor of certain enzymes involved in the metabolism of drugs. Furthermore, (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid has been found to act as a catalyst in certain chemical reactions, and to modulate the activity of enzymes involved in the metabolism of drugs.
However, there are also some limitations to the use of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid in laboratory experiments. The compound is not water soluble, and it is not very stable in aqueous solutions. Additionally, the mechanism of action of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid is not yet fully understood, and the compound has not been extensively studied in vivo.
Future Directions
There are several potential future directions for the study of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid. Additional research is needed to further understand the mechanism of action of the compound, and to determine its potential applications in various scientific fields. Additionally, further research is needed to investigate the biochemical and physiological effects of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid, and to develop methods for its synthesis in a variety of solvents. Furthermore, additional research is needed to investigate the potential toxicity of (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid, and to develop methods for its safe and effective use in laboratory experiments.
Synthesis Methods
(2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid can be synthesized through a variety of methods, depending on the desired end product. The most common method is the reaction of fluorine-containing compounds, such as 1-fluoro-2-methyl-1H-pyrazole, with prop-2-enoic acid in the presence of a suitable base, such as sodium hydroxide. Other methods involve the reaction of 1-fluoro-2-methyl-1H-pyrazole with a carboxylic acid in the presence of a suitable base, or the reaction of 1-fluoro-2-methyl-1H-pyrazole with a carboxylic acid anhydride. Additionally, (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid can be synthesized through the reaction of 1-fluoro-2-methyl-1H-pyrazole with a carboxylic acid ester in the presence of a suitable base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid involves the synthesis of the starting material, 3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid, followed by the introduction of a fluorine atom at the 3-position of the propenoic acid moiety.", "Starting Materials": [ "Ethyl acetoacetate", "Methyl hydrazine", "Acetic anhydride", "Sodium acetate", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid", "a. Dissolve 10 g of ethyl acetoacetate in 50 mL of ethanol and add 5 mL of methyl hydrazine.", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture and filter the solid product.", "d. Dissolve the solid product in 50 mL of water and add 10 mL of acetic anhydride.", "e. Heat the mixture under reflux for 2 hours.", "f. Cool the mixture and filter the solid product.", "g. Dissolve the solid product in 50 mL of water and add 10 g of sodium acetate.", "h. Add 5 mL of bromine dropwise with stirring.", "i. Heat the mixture under reflux for 2 hours.", "j. Cool the mixture and filter the solid product.", "k. Dissolve the solid product in 50 mL of water and add 10 mL of sodium hydroxide.", "l. Extract the mixture with diethyl ether.", "m. Wash the organic layer with water, dry over sodium sulfate, and evaporate the solvent to obtain 3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid as a white solid.", "Step 2: Introduction of fluorine atom", "a. Dissolve 1 g of 3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid in 10 mL of methanol.", "b. Add 1 mL of hydrochloric acid and 1 g of sodium bicarbonate.", "c. Add 1 mL of bromine dropwise with stirring.", "d. Heat the mixture under reflux for 2 hours.", "e. Cool the mixture and filter the solid product.", "f. Dissolve the solid product in 50 mL of water and add 10 mL of sodium hydroxide.", "g. Extract the mixture with diethyl ether.", "h. Wash the organic layer with water, dry over sodium sulfate, and evaporate the solvent to obtain (2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid as a white solid." ] } | |
CAS RN |
2567517-41-1 |
Product Name |
(2Z)-3-fluoro-3-(1-methyl-1H-pyrazol-3-yl)prop-2-enoic acid |
Molecular Formula |
C7H7FN2O2 |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
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